Cas no 2138199-37-6 (5-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol)

5-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol is a heterocyclic compound featuring a fused triazole and tetrahydropyridine scaffold. Its structural complexity offers potential as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting neurological or metabolic pathways. The presence of both a triazole ring and a hydroxylated tetrahydropyridine moiety enhances its ability to participate in hydrogen bonding and metal coordination, making it valuable for ligand design. This compound’s synthetic flexibility allows for further functionalization, enabling tailored modifications for specific applications in drug discovery or material science. Its stability under standard conditions ensures reliable handling in laboratory settings.
5-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol structure
2138199-37-6 structure
Product Name:5-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
CAS No:2138199-37-6
MF:C9H14N4O
MW:194.233661174774
CID:6405968
PubChem ID:165456119
Update Time:2025-10-28

5-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-742882
    • 5-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
    • 2138199-37-6
    • Inchi: 1S/C9H14N4O/c1-13-6-11-12-9(13)3-7-2-8(14)5-10-4-7/h2,6,8,10,14H,3-5H2,1H3
    • InChI Key: JFEBWVJDJCWLJH-UHFFFAOYSA-N
    • SMILES: OC1C=C(CC2=NN=CN2C)CNC1

Computed Properties

  • Exact Mass: 194.11676108g/mol
  • Monoisotopic Mass: 194.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 63Ų

5-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-742882-1.0g
5-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2138199-37-6 95%
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Enamine
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Enamine
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